4-Methoxybenzoyl Chloride
4-Methoxybenzoyl Chloride
4-methoxybenzoyl chloride appears as an amber-colored crystalline solid. Melting point 72°F. Corrosive to metals and skin. Vapors may cause serious burns to the eyes.
Brand Name:
Vulcanchem
CAS No.:
100-07-2
VCID:
VC0033012
InChI:
InChI=1S/C8H7ClO2/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3
SMILES:
COC1=CC=C(C=C1)C(=O)Cl
Molecular Formula:
C8H7ClO2
Molecular Weight:
170.59 g/mol
4-Methoxybenzoyl Chloride
CAS No.: 100-07-2
Reference Standards
VCID: VC0033012
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol
CAS No. | 100-07-2 |
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Product Name | 4-Methoxybenzoyl Chloride |
Molecular Formula | C8H7ClO2 |
Molecular Weight | 170.59 g/mol |
IUPAC Name | 4-methoxybenzoyl chloride |
Standard InChI | InChI=1S/C8H7ClO2/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3 |
Standard InChIKey | MXMOTZIXVICDSD-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C(=O)Cl |
Canonical SMILES | COC1=CC=C(C=C1)C(=O)Cl |
Boiling Point | 504 °F at 760 mm Hg (USCG, 1999) 262.5 °C 262-263 °C |
Colorform | Clear crystals or amber liquid |
Density | 1.26 at 68 °F (USCG, 1999) 1.261 g/cu cm at 20 °C |
Melting Point | 72 °F (USCG, 1999) 24.5 °C 22 °C |
Physical Description | 4-methoxybenzoyl chloride appears as an amber-colored crystalline solid. Melting point 72°F. Corrosive to metals and skin. Vapors may cause serious burns to the eyes. |
Description | 4-methoxybenzoyl chloride appears as an amber-colored crystalline solid. Melting point 72°F. Corrosive to metals and skin. Vapors may cause serious burns to the eyes. |
Shelf Life | Slow decomposition at room temperature. |
Solubility | Soluble in ether and acetone. Very soluble in benzene. Slightly soluble in carbon tetrachloride. |
Synonyms | p-Anisoyl Chloride; 4-Anisoyl Chloride; 4-Methoxybenzoic Acid Chloride; 4-Methoxybenzoyl Chloride; 4-Methoxyphenylchloroform; Anisoyl Chloride; NSC 86125; Para-anisoyl Chloride; p-Methoxybenzoic Acid Chloride; p-Methoxybenzoyl Chloride |
Vapor Pressure | 0.014 mm Hg at 25 °C (est) |
PubChem Compound | 7477 |
Last Modified | Nov 11 2021 |
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